Cas no 1806979-32-7 (2,4-Bis(trifluoromethyl)-6-cyanobenzaldehyde)

• Product Name: 2,4-Bis(trifluoromethyl)-6-cyanobenzaldehyde
• CAS No: 1806979-32-7
• MF: C₁₀H₃F₆NO
• MW: 267.127343416214
• CID: 4964102
• Update Time: 2025-06-07

2,4-Bis(trifluoromethyl)-6-cyanobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-6-cyanobenzaldehyde

• Inchi： 1S/C10H3F6NO/c11-9(12,13)6-1-5(3-17)7(4-18)8(2-6)10(14,15)16/h1-2,4H
• InChI Key： ANGCRJINWWQRDT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C#N)C=1C=O)(F)F

Computed Properties

• Exact Mass: 267.01188269 g/mol
• Monoisotopic Mass: 267.01188269 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.9
• Molecular Weight: 267.13

Additional information on 2,4-Bis(trifluoromethyl)-6-cyanobenzaldehyde

2,4-Bis(trifluoromethyl)-6-cyanobenzaldehyde (CAS No. 1806979-32-7): An Overview of a Versatile Compound in Modern Chemistry

2,4-Bis(trifluoromethyl)-6-cyanobenzaldehyde (CAS No. 1806979-32-7) is a highly functionalized aromatic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields of chemistry and pharmaceutical research. This compound features a benzaldehyde core substituted with two trifluoromethyl groups and a cyano group, making it a valuable building block for the synthesis of more complex molecules.

The trifluoromethyl groups in 2,4-Bis(trifluoromethyl)-6-cyanobenzaldehyde are known for their strong electron-withdrawing properties, which can significantly influence the reactivity and stability of the molecule. The presence of these groups also imparts unique physical and chemical properties, such as enhanced lipophilicity and metabolic stability, which are highly desirable in drug design and development.

The cyano group, on the other hand, is a versatile functional group that can undergo a variety of chemical transformations. It can be reduced to an amine, hydrolyzed to a carboxylic acid, or converted to other functional groups through various synthetic routes. This flexibility makes 2,4-Bis(trifluoromethyl)-6-cyanobenzaldehyde an attractive starting material for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

In the realm of pharmaceutical research, 2,4-Bis(trifluoromethyl)-6-cyanobenzaldehyde has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of various enzymes and receptors, including those involved in cancer and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against the enzyme cyclooxygenase-2 (COX-2), which is implicated in inflammation and pain.

Another area where 2,4-Bis(trifluoromethyl)-6-cyanobenzaldehyde has shown significant potential is in the field of agrochemicals. Researchers have investigated its use as a starting material for the synthesis of herbicides and fungicides. The trifluoromethyl groups enhance the compound's ability to penetrate plant tissues and resist degradation by environmental factors, making it an effective candidate for developing new agricultural products.

The synthetic versatility of 2,4-Bis(trifluoromethyl)-6-cyanobenzaldehyde has also been leveraged in the development of materials science applications. For example, it has been used as a building block for the synthesis of polymers with unique optical and electronic properties. These materials have potential applications in areas such as organic electronics and photovoltaic devices.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 2,4-Bis(trifluoromethyl)-6-cyanobenzaldehyde. One common approach involves the reaction of 2,4-bis(trifluoromethyl)benzyl chloride with cyanide sources followed by oxidation to form the aldehyde. Another method involves the direct fluorination of 2,4-dichloro-6-cyanobenzaldehyde using trifluoromethylation reagents. These synthetic strategies have been optimized to achieve high yields and purity levels, making the compound readily available for further research and development.

The safety profile of 2,4-Bis(trifluoromethyl)-6-cyanobenzaldehyde is an important consideration in its use. While it is not classified as a hazardous material under current regulations, proper handling and storage practices should be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) and working under well-ventilated conditions.

In conclusion, 2,4-Bis(trifluoromethyl)-6-cyanobenzaldehyde (CAS No. 1806979-32-7) is a multifaceted compound with a wide range of applications in modern chemistry. Its unique combination of functional groups makes it an invaluable tool for researchers working in pharmaceuticals, agrochemicals, materials science, and other fields. As ongoing research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.